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Compound of Interest

Compound Name:
2-Chloro-6-

(trifluoromethoxy)phenol

CAS No.: 1036713-42-4

Cat. No.: B2541899

Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Chloro-6-(trifluoromethoxy)phenol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been prepared as a technical guide based on available data for

2-Chloro-6-(trifluoromethoxy)phenol and structurally related analogues. A complete, verified

Safety Data Sheet (SDS) for this specific compound (CAS No. 1036713-42-4) was not

available at the time of writing. The information herein is intended to provide a robust safety

framework but should not supersede the official SDS provided by the manufacturer. Always

consult the manufacturer-specific SDS for definitive safety, handling, and disposal information.

Introduction and Scientific Context
2-Chloro-6-(trifluoromethoxy)phenol (CAS No. 1036713-42-4) is a halogenated and ether-

substituted phenol derivative.[1] Its molecular structure, featuring a trifluoromethoxy (-OCF3)

group, suggests potential applications in medicinal chemistry and materials science, where

such moieties can enhance metabolic stability, bioactivity, and other physicochemical
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properties.[2] However, the combination of a phenol backbone, a chlorine atom, and a

trifluoromethoxy group also necessitates a comprehensive understanding of its potential

hazards. Phenols as a class are known for their systemic toxicity and ability to be absorbed

through the skin, often with a local anesthetic effect that can mask the initial extent of an injury.

[3] The addition of halogen substituents can further modify this toxicological profile, often

increasing persistence and potential for harm.[4]

This guide provides an in-depth analysis of the inferred hazards and outlines field-proven

protocols for the safe handling, storage, and emergency management of this compound,

synthesized from data on close structural analogues.

Hazard Identification and Inferred Classification
Based on the hazard profiles of structurally similar compounds, such as 2-

(Trifluoromethoxy)phenol and other chlorinated phenols, 2-Chloro-6-
(trifluoromethoxy)phenol should be handled as a hazardous substance. The primary health

hazards are anticipated to be irritation and potential corrosion to the skin, eyes, and respiratory

tract.[5][6]

Table 1: Inferred GHS Hazard Classification

Hazard Class Category Hazard Statement Source (Analogue)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[5][6]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[5][6]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[5]

Acute Toxicity (Oral,

Dermal, Inhalation)
Category 4 (Assumed)

H302+H312+H332:

Harmful if swallowed,

in contact with skin or

if inhaled

[7]
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Note: The acute toxicity classification is an assumption based on related fluorinated and

chlorinated phenols and represents a cautious approach for safe handling.

2-Chloro-6-(trifluoromethoxy)phenol Potential Hazards

Health Hazard

 Systemic Effects 
 (Inferred)

Irritant

 Skin, Eye, Respiratory 
 (Inferred from analogues)

Acute Toxicity (Harmful) Corrosive Potential (Phenol Class) Skin Irritation (Cat 2) Eye Irritation (Cat 2A) Respiratory Irritation (Cat 3)

Skin/Eye Contact Inhalation Ingestion

Exposure Occurs

Flush with Water
(15-20 mins) Move to Fresh Air Do NOT Induce Vomiting

Remove Contaminated Clothing

Seek Immediate
Medical Attention

Monitor Breathing Rinse Mouth, Give Water

Click to download full resolution via product page

Caption: Decision workflow for first-aid response to exposure.
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Laboratory Handling and Engineering Controls
A proactive approach to safety through proper handling and engineering is paramount.

5.1. Engineering Controls

Ventilation: All work involving 2-Chloro-6-(trifluoromethoxy)phenol, including weighing and

solution preparation, must be conducted in a certified chemical fume hood to minimize

inhalation exposure. [8]* Safety Equipment: Eyewash stations and safety showers must be

readily accessible and tested regularly. [9] 5.2. Safe Handling Protocols

Avoid Contact: Implement procedures to avoid all direct contact with the substance. Do not

get in eyes, on skin, or on clothing. [10]* Hygiene: Wash hands and any exposed skin

thoroughly after handling and before eating, drinking, or smoking. [5]Contaminated clothing

should be removed immediately and laundered before reuse. * Storage: Store in a tightly

closed container in a cool, dry, and well-ventilated area. [1][5]The storage area should be

designated for corrosive and toxic materials. Keep away from incompatible materials such as

strong oxidizing agents. [11]

Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment of the specific procedures

being performed.

Table 2: Recommended Personal Protective Equipment
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Protection Type Specification Rationale and Standards

Eye/Face

Chemical safety goggles. A

face shield should be worn

over goggles if there is a

splash hazard.

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166. [9]

Hand

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Consult manufacturer's data

for breakthrough time and

compatibility.

Double-gloving may be

appropriate for some

procedures. Dispose of

contaminated gloves properly.

[10]

Body

Chemical-resistant lab coat.

Additional protection such as

an apron or full-body suit may

be required for large quantities

or significant splash risk.

To prevent skin exposure. [9]

Respiratory

Not typically required if work is

performed within a certified

fume hood. If aerosols/dust

may be generated outside a

hood, a NIOSH-approved

respirator with appropriate

cartridges is necessary.

To prevent inhalation. [12]

Accidental Release and Disposal
Protocol 7.1: Spill Response

Evacuate: Evacuate all non-essential personnel from the immediate spill area. [13]2.

Ventilate: Ensure the area is well-ventilated (fume hood extraction). [13]3. PPE: Don

appropriate PPE, including respiratory protection if the spill is large or ventilation is

inadequate.

Containment: For liquid spills, absorb with an inert, non-combustible material such as

vermiculite, dry sand, or earth. [10]For solid spills, carefully sweep up to avoid creating dust.
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Collection: Place the absorbed material or swept solid into a suitable, labeled, and sealed

container for hazardous waste disposal. [13]6. Decontamination: Clean the spill area

thoroughly with an appropriate solvent (e.g., as recommended by institutional safety officers),

followed by soap and water.

Reporting: Report the incident to the appropriate environmental health and safety

department.

Spill Detected Evacuate Area Don Full PPE Contain Spill
(Inert Absorbent)

Collect into
Hazardous Waste

Container

Decontaminate
Spill Area Report Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental spill.

7.2. Waste Disposal

This material and its container must be disposed of as hazardous waste. [5]* Disposal

should be carried out by a licensed and approved waste disposal contractor in accordance

with all federal, state, and local regulations. [10]* Do not allow the product to enter drains or

waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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